3,7-Dihydro-1,3-dimethyl-7-(2-(4-morpholinyl)ethyl)-8-(phenylmethyl)-1H-purine-2,6-dione
3,7-Dihydro-1,3-dimethyl-7-(2-(4-morpholinyl)ethyl)-8-(phenylmethyl)-1H-purine-2,6-dione
AC 3092 is a bio-active chemical.
Brand Name:
Vulcanchem
CAS No.:
7558-14-7
VCID:
VC0516846
InChI:
InChI=1S/C20H25N5O3/c1-22-18-17(19(26)23(2)20(22)27)25(9-8-24-10-12-28-13-11-24)16(21-18)14-15-6-4-3-5-7-15/h3-7H,8-14H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CC3=CC=CC=C3)CCN4CCOCC4
Molecular Formula:
C20H25N5O3
Molecular Weight:
383.4 g/mol
3,7-Dihydro-1,3-dimethyl-7-(2-(4-morpholinyl)ethyl)-8-(phenylmethyl)-1H-purine-2,6-dione
CAS No.: 7558-14-7
Inhibitors
VCID: VC0516846
Molecular Formula: C20H25N5O3
Molecular Weight: 383.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 7558-14-7 |
---|---|
Product Name | 3,7-Dihydro-1,3-dimethyl-7-(2-(4-morpholinyl)ethyl)-8-(phenylmethyl)-1H-purine-2,6-dione |
Molecular Formula | C20H25N5O3 |
Molecular Weight | 383.4 g/mol |
IUPAC Name | 8-benzyl-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione |
Standard InChI | InChI=1S/C20H25N5O3/c1-22-18-17(19(26)23(2)20(22)27)25(9-8-24-10-12-28-13-11-24)16(21-18)14-15-6-4-3-5-7-15/h3-7H,8-14H2,1-2H3 |
Standard InChIKey | XKKXBBFOYVNTDX-UHFFFAOYSA-N |
SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CC3=CC=CC=C3)CCN4CCOCC4 |
Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CC3=CC=CC=C3)CCN4CCOCC4 |
Appearance | Solid powder |
Description | AC 3092 is a bio-active chemical. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AC 3092; AC3092; AC-3092; |
Reference | 1: Won da H, Choi CH, Chung J, Chung MW, Kim EH, Woo SI. Rational Design of a Hierarchical Tin Dendrite Electrode for Efficient Electrochemical Reduction of CO2. ChemSusChem. 2015 Sep 21;8(18):3092-8. doi: 10.1002/cssc.201500694. Epub 2015 Jul 27. PubMed PMID: 26219092. 2: Todokoro D, Eguchi H, Yamada N, Sodeyama H, Hosoya R, Kishi S. Contact Lens-Related Infectious Keratitis with White Plaque Formation Caused by Corynebacterium propinquum. J Clin Microbiol. 2015 Sep;53(9):3092-5. doi: 10.1128/JCM.00899-15. Epub 2015 Jul 15. PubMed PMID: 26179302; PubMed Central PMCID: PMC4540905. 3: Layani-Bazar A, Skornick I, Berrebi A, Pauker MH, Noy E, Silberman A, Albeck M, Longo DL, Kalechman Y, Sredni B. Redox modulation of adjacent thiols in VLA-4 by AS101 converts myeloid leukemia cells from a drug-resistant to drug-sensitive state. Cancer Res. 2014 Jun 1;74(11):3092-103. doi: 10.1158/0008-5472.CAN-13-2159. Epub 2014 Apr 3. PubMed PMID: 24699624. 4: Cuzick J, Sestak I, Baum M, Buzdar A, Howell A, Dowsett M, Forbes JF; ATAC/LATTE investigators. Effect of anastrozole and tamoxifen as adjuvant treatment for early-stage breast cancer: 10-year analysis of the ATAC trial. Lancet Oncol. 2010 Dec;11(12):1135-41. doi: 10.1016/S1470-2045(10)70257-6. Epub 2010 Nov 17. PubMed PMID: 21087898. 5: Levy DE, Bao M, Cherbavaz DB, Tomlinson JE, Sedlock DM, Homcy CJ, Scarborough RM. Metal coordination-based inhibitors of adenylyl cyclase: novel potent P-site antagonists. J Med Chem. 2003 May 22;46(11):2177-86. PubMed PMID: 12747789. 6: Margetts BM, Mohd Yusof S, Al Dallal Z, Jackson AA. Persistence of lower birth weight in second generation South Asian babies born in the United Kingdom. J Epidemiol Community Health. 2002 Sep;56(9):684-7. PubMed PMID: 12177085; PubMed Central PMCID: PMC1732245. 7: Neunteufl T, Heher S, Stefenelli T, Pabinger I, Gisslinger H. Endothelial dysfunction in patients with polycythaemia vera. Br J Haematol. 2001 Nov;115(2):354-9. PubMed PMID: 11703335. 8: Staynov DZ. DNase I digestion reveals alternating asymmetrical protection of the nucleosome by the higher order chromatin structure. Nucleic Acids Res. 2000 Aug 15;28(16):3092-9. PubMed PMID: 10931924; PubMed Central PMCID: PMC108430. 9: Kariyama R, Mitsuhata R, Chow JW, Clewell DB, Kumon H. Simple and reliable multiplex PCR assay for surveillance isolates of vancomycin-resistant enterococci. J Clin Microbiol. 2000 Aug;38(8):3092-5. PubMed PMID: 10921985; PubMed Central PMCID: PMC87194. 10: Frankenburg S, Glick D, Klaus S, Barenholz Y. Efficacious topical treatment for murine cutaneous leishmaniasis with ethanolic formulations of amphotericin B. Antimicrob Agents Chemother. 1998 Dec;42(12):3092-6. PubMed PMID: 9835496; PubMed Central PMCID: PMC106004. 11: Benderly M, Graff E, Reicher-Reiss H, Behar S, Brunner D, Goldbourt U. Fibrinogen is a predictor of mortality in coronary heart disease patients. The Bezafibrate Infarction Prevention (BIP) Study Group. Arterioscler Thromb Vasc Biol. 1996 Mar;16(3):351-6. PubMed PMID: 8630658. 12: Neminsky AM, Nikolaev PN, Shovkun DV, Laukhina EE, Yagubskii EB. Temperature dependence of the magnetic field penetration depth in Rb3C60 measured by ac susceptibility. Phys Rev Lett. 1994 May 9;72(19):3092-3095. PubMed PMID: 10056065. 13: Georges A, Dusart P, Gerin Y, Denef J. [Toxicological study of the choleretic L-H-4,5,6,7-tetrahydro-2-benzyl-L-(morpholino-2-aminoethyl)-4,5-dimethyl-5,7-diox o-imidazo-4,5-d-pyrimidine (AC 3092)]. Arzneimittelforschung. 1969 Jul;19(7):1113-8. German. PubMed PMID: 5395533. 14: Georges A, Dusart P, Denef J. [Effect of AC 3092 in strong doses on glycemia]. Arch Int Pharmacodyn Ther. 1969 Apr;178(2):251-68. French. PubMed PMID: 4390989. 15: Georges A, Foucart G, Page J, Duvernay G. [Evaluation of the choleretic properties of AC 3092]. Arch Int Pharmacodyn Ther. 1966 Aug;162(2):447-68. French. PubMed PMID: 5968523. |
PubChem Compound | 134646 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume